![molecular formula C19H18F2N4O3 B2555673 N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1396861-62-3](/img/structure/B2555673.png)
N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
Description
N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18F2N4O3 and its molecular weight is 388.375. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The compound’s structural features, including the triazole ring and the difluorobenzyl moiety, suggest potential applications in drug discovery. Researchers can explore its interactions with biological targets, evaluate its pharmacokinetics, and design derivatives for specific therapeutic purposes. For instance, modifications to enhance binding affinity or selectivity could lead to novel anticancer agents or antimicrobial drugs .
Click Chemistry and Bioconjugation
The presence of the triazole ring makes this compound suitable for click chemistry reactions. Researchers can use it as a building block for bioconjugation, labeling, and drug delivery. The alkyne functionality in the triazole allows for efficient coupling with azides, enabling the creation of bioorthogonal linkages .
Metal-Free Transformations
Recent studies have demonstrated that 2-alkylthiobenzamides, structurally related to our compound, can undergo diverse transformations in the presence of Selectfluor. These transformations yield valuable products such as 2,3-dihydrobenzothiazin-4-ones, benzoisothiazol-3-ones, and 2-alkylthiobenzonitriles. Researchers can explore similar reactivity patterns for our compound, potentially leading to novel synthetic routes .
Green Solvents and Sustainable Chemistry
The compound’s green alternative to tetrahydrofuran (THF) is noteworthy. It is soluble in 2-methyltetrahydrofuran (2-MeTHF), which is an eco-friendly solvent. Researchers can utilize this property for sustainable synthesis, especially in Grignard reactions. Additionally, 2-MeTHF facilitates clean water phase separation without emulsion formation .
Synthetic Organic Chemistry
Given its unique structure, our compound can serve as a synthetic intermediate. Researchers can explore its reactivity in various transformations, such as functional group manipulations, cyclizations, and heterocycle synthesis. Its difluorobenzyl group may impart interesting reactivity patterns .
Material Science
While not extensively explored, compounds with triazole motifs have potential applications in material science. Researchers can investigate their properties as ligands, catalysts, or components in supramolecular assemblies .
properties
IUPAC Name |
N-[(3,5-difluorophenyl)methyl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F2N4O3/c1-28-18-5-3-2-4-15(18)17(26)11-25-10-16(23-24-25)19(27)22-9-12-6-13(20)8-14(21)7-12/h2-8,10,17,26H,9,11H2,1H3,(H,22,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNNVUHKWBUIBQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CN2C=C(N=N2)C(=O)NCC3=CC(=CC(=C3)F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F2N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-difluorobenzyl)-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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